Cas no 2445791-44-4 (3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride)

• Product Name: 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride
• CAS No: 2445791-44-4
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD32692568
• CID: 5669167
• PubChem ID: 155821522
• Update Time: 2025-09-28

3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445791-44-4
• 3-Methyl-3-prop-2-enylazetidine;hydrochloride
• EN300-26869893
• 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride

• MDL： MFCD32692568
• Inchi： 1S/C7H13N.ClH/c1-3-4-7(2)5-8-6-7;/h3,8H,1,4-6H2,2H3;1H
• InChI Key： LAKYIPCHNFYVEO-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C)(CC=C)C1

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride

Introduction to 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride (CAS No. 2445791-44-4)

3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride, identified by the CAS number 2445791-44-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic structure containing two carbon atoms and one nitrogen atom. The presence of a propenyl group and a methyl substituent at the 3-position of the azetidine ring introduces unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical applications such as drug formulation and in vitro studies. The structural features of 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride contribute to its potential biological activity, particularly in the context of enzyme inhibition and receptor binding. Recent advancements in medicinal chemistry have highlighted the importance of azetidine derivatives in developing novel therapeutic agents, owing to their ability to mimic natural amino acid structures and interact with biological targets with high specificity.

In recent years, research has focused on exploring the pharmacological potential of azetidine-based compounds. For instance, studies have demonstrated that modifications at the 3-position of the azetidine ring can significantly alter the binding affinity and selectivity of these molecules towards target enzymes. The propenyl group, in particular, has been shown to enhance interactions with certain protein targets, making it a crucial structural element for designing potent inhibitors. This has led to increased interest in 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride as a lead compound for further pharmacological development.

One of the most compelling aspects of 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various functional group transformations. For example, the propenyl group can undergo reactions such as hydrogenation or oxidation to introduce additional functionalities, while the nitrogen atom can be used for further derivatization via nucleophilic substitution or condensation reactions. These synthetic attributes make it an invaluable asset in drug discovery pipelines.

Recent studies have also explored the role of 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride in addressing specific therapeutic challenges. For instance, research has indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The ability to fine-tune the structure of these derivatives allows researchers to optimize their pharmacokinetic properties and minimize off-target effects. This underscores the importance of 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride as a scaffold for developing next-generation therapeutics.

The chemical stability and reactivity profile of 3-methyl-3-(prop-2-en-1-yl)azetidine hydrochloride are also critical factors contributing to its utility in pharmaceutical research. The compound exhibits reasonable stability under standard storage conditions, ensuring its viability for long-term applications in drug development. Additionally, its reactivity with various chemical probes allows for detailed structural characterization using spectroscopic techniques such as NMR and mass spectrometry. These analytical methods provide critical insights into the molecular interactions and mechanisms underlying its biological activity.

In conclusion, 3-methyl-3-(propenyl)-azetidinone-hydro-chloride (CAS No. 2445791) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic versatility and biological activity, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like 3-methylmethyl-propenylethene-hydro-chloride (CAS No.) are poised to play a crucial role in shaping future therapeutic strategies.